N-(4-bromo-3-(trifluoromethyl)phenyl)methanesulfonamide

• Molecular Formula: C8H7BrF3NO2S
• Molecular Weight: 318.11 g/mol
• IUPAC Name: N-[4-bromo-3-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C8H7BrF3NO2S/c1-16(14,15)13-5-2-3-7(9)6(4-5)8(10,11)12/h2-4,13H,1H3
• InChI Key: UJSPTOTYUBYUCN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=C(C=C1)Br)C(F)(F)F

Description

N-(4-bromo-3-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C8H7BrF3NO2S and its molecular weight is 318.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared by the reaction of 4-bromo-3-(trifluoromethyl)aniline with methanesulfonyl chloride as described in Example 45, Part A.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of 4-bromo-3-(trifluoromethyl)aniline (5.0 g, 20.8 mmol) and pyridine (16.9 mL, 208 mmol) in THF (60 mL) was treated slowly with methanesulfonyl chloride (2.10 mL, 27.1 mmol). The resulting yellow solution was stirred at room temperature for 2 hours, concentrated to dryness and then evaporated twice from toluene to afford syrup. The crude material was purified by silica gel chromatography eluting with 0% to 10% acetone in CH2Cl2 to afford Intermediate 52A (6.6 g, 100% yield) as a white solid. HPLC Ret timed: 3.32 min. MS: m/z=318, 320 [M+H]+; 1H NMR (500 MHz, CD3OD) δ ppm 7.80-7.75 (1 H, d), 7.63 (1 H, brs), 7.43-7.37 (1 H, d), 3.03 (3 H, s).